Cas no 520-09-2 (Dopan)

• Product Name: Dopan
• CAS No: 520-09-2
• Molecular Formula: C₉H₁₃N₃O₂Cl₂
• Molecular Weight: 266.12442
• CID: 93662
• PubChem ID: 68216

Dopan Properties

Names and Identifiers

• Dopan
• 2,6-DIHYDROXY-4-METHYL-5-[BIS(2-CHLOROETHYL)AMINO]PYRIMIDINE
• 5-[bis(2-chloroethyl)amino]-6-methyl-1H-pyrimidine-2,4-dione
• Chloraethylaminouracil
• Chloroethylaminouracil
• Dopane
• Elderfield pyrimidine mustard
• 2,3H)-Pyrimidinedione, 5-[bis(2-chloroethyl)amino]-6-methyl-
• 5-(Bis-(2-cloroetil)-amino)-6-metiluracile [Italian]
• 5-(Bis(2-chloroethyl)amino)-6-methyluracil
• NSC-446297
• 1LY7UH1WUT
• 5-(BIS(2-CHLOROETHYL)AMINO)-6-METHYL-2,4(1H,3H)-PYRIMIDINEDIONE
• SB59675
• FT-0707623
• 520-09-2
• WLN: T6MVMVJ EN2G2G F1
• 5-[bis(2-chloroethyl)amino]-6-methylpyrimidine-2,4(1H,3H)-dione
• ENT 50698
• NSC-44629
• AKOS003398887
• URACIL, 5-(BIS(2-CHLOROETHYL)AMINO)-6-METHYL-
• 5-(Bis(2-chloroethyl)amino)-6-methylpyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione, 5-(bis(2-chloroethyl)amino)-6-methyl-
• Uracil, 5-[bis(2-chloroethyl)amino]-6-methyl-
• 5-[Bis(2-chloroethyl)amino]-6-methyluracil
• 6-Methyl-5-[bis(2-chloroethyl)amino]uracil
• DTXSID50199958
• Uracil, 5-(bis(2-chloroethyl)amino)-6-methyl- (VAN)
• SCHEMBL2504789
• 2,6-Dihydroxy-4-methyl-5-bis(2-chloroethyl)aminopyrimidine
• DOPAN [MI]
• 4-Methyl-5-[bis(.beta.-chloroethyl)amino]uracil
• UNII-1LY7UH1WUT
• 4-Methyl-5-(bis(beta-chloroethyl)amino)uracil
• Uracil, 5-(bis-(2-chloroethyl)amino)-6-methyl-
• NSC 44629
• NSC44629
• Q27252592
• 5-(Bis-(2-cloroetil)-amino)-6-metiluracile
• 6-Methyl-5-(bis(2-chloroethyl)amino)uracil
• AI3-50698
• NSC-23436

• InChIKey： SDTHIDMOBRXVOQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13Cl2N3O2/c1-6-7(8(15)13-9(16)12-6)14(4-2-10)5-3-11/h2-5H2,1H3,(H2,12,13,15,16)
• SMILES： ClCCN(C1=C(C)NC(=O)NC1=O)CCCl

Computed Properties

• Exact Mass: 265.03800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 265.038
• Heavy Atom Count: 16
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 17
• Surface Charge: 0
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• LogP: 0.65560
• PSA: 68.96000
• Refractive Index: 1.6100 (estimate)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Color/Form: Solid powder
• Density: 1.5820 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds